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Compound of Interest

Compound Name: Nitrosomethylurea

Cat. No.: B1605039 Get Quote

N-nitroso-N-methylurea is a potent carcinogenic and mutagenic compound. Due to its high

toxicity and ability to induce tumors, it has been used historically in controlled laboratory

settings for cancer research. Its primary scientific application is as a tool to induce cancer in

animal models, allowing researchers to study the mechanisms of tumor development,

progression, and to test potential cancer therapies.

Chemical and Physical Properties
A summary of key properties is provided below to inform safety and handling protocols, not to

guide synthesis.

Property Value

Chemical Formula C₂H₅N₃O₂

Molar Mass 103.08 g/mol

Appearance Pale yellow to pinkish crystalline solid

Melting Point 123-124 °C (decomposes)

Solubility Soluble in water, ethanol, and acetone

CAS Number 684-93-5

Mechanism of Action and Biological Effects
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The primary danger of NMU stems from its function as an alkylating agent. In biological

systems, it can decompose and release a highly reactive methyldiazonium ion. This ion readily

transfers a methyl group to DNA bases, primarily guanine, forming adducts like O⁶-

methylguanine. This DNA modification disrupts normal base pairing during DNA replication,

leading to mutations and, ultimately, can initiate cancer.
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Caption: Biological mechanism of N-nitroso-N-methylurea (NMU) as a DNA alkylating agent

leading to carcinogenesis.

Safety, Handling, and Regulatory Context
N-nitroso-N-methylurea is classified as a known carcinogen and requires extreme caution.

Personal Protective Equipment (PPE): Handling NMU requires extensive PPE, including a

lab coat, chemical-resistant gloves (such as nitrile), and safety goggles. All work should be

conducted within a certified chemical fume hood to prevent inhalation of the crystalline

powder.

Decontamination: Spills must be decontaminated immediately using appropriate chemical

neutralizers. All contaminated waste, including PPE and lab equipment, must be disposed of

as hazardous chemical waste according to institutional and federal regulations.

Regulatory Oversight: The purchase, storage, and use of NMU are strictly regulated.

Researchers must typically obtain approval from institutional biosafety and chemical safety

committees before acquiring or using this compound.

Given the significant dangers associated with this chemical, all activities involving it are

restricted to professional researchers in controlled laboratory environments with the necessary

engineering controls and safety protocols in place.

To cite this document: BenchChem. [Understanding N-nitroso-N-methylurea (NMU) from a
Safety and Research Perspective]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605039#synthesis-pathways-for-n-nitroso-n-
methylurea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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